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Introduction
Freselestat (also known as ONO-6818) is a potent, orally active, and selective inhibitor of

neutrophil elastase (NE).[1][2] Neutrophil elastase is a serine protease stored in the azurophilic

granules of neutrophils and plays a critical role in the inflammatory response.[3][4] Under

pathological conditions, excessive NE activity contributes to tissue damage in various

inflammatory diseases, including acute lung injury, emphysema, and colitis.[5][6][7] Freselestat
quarterhydrate offers a valuable tool for investigating the role of neutrophil elastase in disease

pathogenesis and for evaluating the therapeutic potential of NE inhibition.

These application notes provide a summary of reported in vivo dosages and detailed protocols

for the use of Freselestat quarterhydrate in preclinical research.

Data Presentation: In Vivo Dosages and Models
The following table summarizes the quantitative data from key in vivo studies investigating the

efficacy of Freselestat quarterhydrate.
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Animal
Model

Disease
Model

Dosage
Administrat
ion Route

Dosing
Regimen

Key
Findings

Wistar Rats

Human

Neutrophil

Elastase

(HNE)-

induced

Emphysema

10 mg/kg Oral

Single dose,

1 hour before

HNE

instillation

Attenuated

increases in

lung

myeloperoxid

ase activity,

hemoglobin,

and

neutrophil

count in

bronchoalveo

lar lavage

fluid (BALF).

[7][8][9]

Wistar Rats
HNE-induced

Emphysema
100 mg/kg Oral

Single dose,

1 hour before

HNE

instillation

Dose-

dependently

attenuated

increases in

lung

myeloperoxid

ase activity,

hemoglobin,

and

neutrophil

count in

BALF.[7][8][9]

Wistar Rats HNE-induced

Acute Lung

Injury

10 - 100

mg/kg

Oral Daily for 8

weeks

Attenuated

HNE-induced

increases in

lung

myeloperoxid

ase activity,

hemoglobin,

and

neutrophil
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count in

BALF.[1]

Syrian

Hamsters

Acetic Acid-

Induced

Colitis

10 mg/kg Oral Not specified

Significantly

inhibited the

ulcer area,

hemoglobin

level, and NE

activity in the

colonic

lumen.

Syrian

Hamsters

Acetic Acid-

Induced

Colitis

30 mg/kg Oral Not specified

Significantly

inhibited the

ulcer area,

hemoglobin

level, and NE

activity in the

colonic

lumen.

Syrian

Hamsters

Acetic Acid-

Induced

Colitis

1000 mg/kg
Subcutaneou

s

Single dose

before colitis

induction

Had

significant

inhibitory

effects on the

ulcer area,

hemoglobin

level, and NE

activity in the

colonic

lumen.[10]

Experimental Protocols
Human Neutrophil Elastase (HNE)-Induced Emphysema
in Rats
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This protocol is adapted from studies investigating the protective effects of Freselestat in a

model of HNE-induced lung injury and emphysema.[7][8][9]

Materials:

Freselestat quarterhydrate (ONO-6818)

0.5% Carboxymethyl-cellulose (CMC) solution

Human Neutrophil Elastase (HNE)

Saline

Male Wistar rats

Procedure:

Animal Groups: Divide rats into the following groups:

Control group (saline treatment)

HNE group (HNE + 0.5% CMC vehicle)

Low-dose Freselestat group (HNE + 10 mg/kg Freselestat)

High-dose Freselestat group (HNE + 100 mg/kg Freselestat)

Drug Preparation:

Prepare a suspension of Freselestat in 0.5% CMC at the desired concentrations (e.g., for

a 5 ml/kg dosing volume, prepare 2 mg/ml and 20 mg/ml suspensions for the 10 mg/kg

and 100 mg/kg doses, respectively).

Drug Administration:

Administer the prepared Freselestat suspension or vehicle (0.5% CMC) orally to the

respective groups 1 hour before the induction of lung injury.

Induction of Lung Injury:
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Anesthetize the rats.

Intratracheally instill HNE (e.g., 200 U) using a microsprayer. The control group receives

saline via the same method.

Endpoint Analysis (Acute Lung Injury - 6 hours post-HNE):

Euthanize the animals.

Perform bronchoalveolar lavage (BAL) to collect BALF.

Analyze BALF for neutrophil counts and hemoglobin concentration.

Collect lung tissue to measure myeloperoxidase (MPO) activity as an indicator of

neutrophil infiltration.

Endpoint Analysis (Emphysema - 8 weeks post-HNE):

Assess lung function parameters such as Functional Residual Capacity (FRC), Total Lung

Capacity (TLC), and lung compliance.

Perform histological analysis of lung tissue to determine the mean linear intercept as a

measure of airspace enlargement.

Acetic Acid-Induced Colitis in Syrian Hamsters
This protocol is based on a study evaluating the efficacy of Freselestat in a hamster model of

colitis.[6]

Materials:

Freselestat quarterhydrate (ONO-6818)

Vehicle for oral and subcutaneous administration (e.g., saline, CMC)

Acetic acid solution

Male Syrian hamsters
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Procedure:

Animal Groups:

Normal control group

Colitis control group (acetic acid + vehicle)

Freselestat-treated groups (acetic acid + Freselestat at various doses and routes)

Drug Preparation:

Prepare Freselestat solutions/suspensions for oral (10 and 30 mg/kg) and subcutaneous

(1000 mg/kg) administration in the appropriate vehicle.

Drug Administration:

Subcutaneous Treatment: Administer a single dose of Freselestat or vehicle

subcutaneously before the induction of colitis.

Oral Treatment: Administer Freselestat or vehicle orally at specified time points after the

induction of colitis.

Induction of Colitis:

Anesthetize the hamsters.

Administer a single intracolonic dose of acetic acid to induce colitis.

Endpoint Analysis:

At a predetermined time point after colitis induction, euthanize the animals.

Excise the colon and measure the ulcer area.

Measure the hemoglobin level in the colonic lumen as an indicator of bleeding.

Measure neutrophil elastase (NE) activity and myeloperoxidase (MPO) activity in the

colonic tissue.
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Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of Freselestat and a typical

experimental workflow.
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Caption: Mechanism of action of Freselestat in inhibiting the inflammatory cascade.
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Caption: General experimental workflow for in vivo studies with Freselestat.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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